5-cyclopropyl-N-(piperidin-4-yl)isoxazole-3-carboxamide hydrochloride
Overview
Description
5-cyclopropyl-N-(piperidin-4-yl)isoxazole-3-carboxamide hydrochloride (5-CPIP) is a novel small molecule that has been used in a variety of scientific research applications. It is a cyclic compound that is composed of five carbon atoms, four nitrogen atoms, and one oxygen atom. 5-CPIP has a molecular weight of about 205.7 g/mol and is soluble in water. The compound has been used in a variety of research applications, such as as a potential drug target for treating cancer, for studying the effects of oxidative stress, and for studying the effects of inflammation.
Scientific Research Applications
Design and Synthesis in Herbicidal Activity
5-cyclopropyl-N-(piperidin-4-yl)isoxazole-3-carboxamide hydrochloride has been explored in the design and synthesis of compounds with herbicidal activity. A study demonstrated that derivatives of this compound exhibit significant herbicidal effects. This includes the inhibition of certain weeds, suggesting potential applications in agriculture (Sun et al., 2020).
Potential Antipsychotic Properties
Research into heterocyclic analogues of this compound has indicated potential antipsychotic properties. These analogues have been evaluated for their binding to dopamine and serotonin receptors, and their ability to antagonize certain responses in animal models, suggesting a possible role in the treatment of psychiatric disorders (Norman et al., 1996).
Synthesis and Crystal Structure Studies for Bioactivity
The compound has been involved in the synthesis of novel bioactive heterocycles, such as derivatives used in anti-HIV drugs. Understanding its crystal structure aids in the structural characterization of molecules and the study of their biological activity (Thimmegowda et al., 2009).
Application in CGRP Receptor Inhibition
Research has been conducted on derivatives of 5-cyclopropyl-N-(piperidin-4-yl)isoxazole-3-carboxamide hydrochloride for use as calcitonin gene-related peptide (CGRP) receptor antagonists. These derivatives have potential therapeutic applications, especially in conditions related to CGRP, such as migraine (Cann et al., 2012).
properties
IUPAC Name |
5-cyclopropyl-N-piperidin-4-yl-1,2-oxazole-3-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2.ClH/c16-12(14-9-3-5-13-6-4-9)10-7-11(17-15-10)8-1-2-8;/h7-9,13H,1-6H2,(H,14,16);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGCVPPGUBIZDCE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NO2)C(=O)NC3CCNCC3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Dimethylaminomethyl-bicyclo[2.2.2]oct-1-ylamine](/img/structure/B1477827.png)
![S [1-(3-Bromo-5-fluorophenyl)-but-3-enyl]-carbamic acid tert-butyl ester](/img/structure/B1477834.png)
![4-(4-Bromo-2-fluorophenyl)-2-(2-pyrrolidin-1-yl-ethyl)-2,4-dihydro-[1,2,4]triazol-3-one](/img/structure/B1477838.png)